2,2,2-Trifluoro-1-(2-furan-3-yl-phenyl)-ethanol
Cat. No. B8315959
M. Wt: 242.19 g/mol
InChI Key: GTMLCYKRQNSPKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08772482B2
Procedure details
Tetrabutylammonium fluoride (0.1 ml of 1M in THF) was added to a solution of 2-furan-2-yl-benzaldehyde (123 mg, 0.71 mmol) and trifluoromethyl trimethylsilane (120 mg, 0.86 mmol) in 10 ml THF at 0° C. The mixture was warmed up to room temperature and stirred for 4 hours. The reaction mixture was then treated with 3 ml of 1M HCl and stirred overnight. The product was extracted with ethyl acetate (3×20 ml). The organic layer was separated and dried over sodium sulfate. The organic solvent was evaporated to give 0.150 g of 2,2,2-trifluoro-1-(2-furan-3-yl-phenyl)-ethanol, which was directly used in next step without purification (yield: 90%).
Yield
90%
Identifiers
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REACTION_CXSMILES
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[F-].C([N+](CCCC)(CCCC)CCCC)CCC.O1C=[CH:22][CH:21]=[C:20]1[C:24]1[CH:31]=[CH:30][CH:29]=[CH:28][C:25]=1[CH:26]=[O:27].[F:32][C:33]([Si](C)(C)C)([F:35])[F:34].Cl.C1C[O:44][CH2:43]C1>>[F:32][C:33]([F:35])([F:34])[CH:26]([C:25]1[CH:28]=[CH:29][CH:30]=[CH:31][C:24]=1[C:20]1[CH:21]=[CH:22][O:44][CH:43]=1)[OH:27] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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0.1 mL
|
|
Type
|
reactant
|
|
Smiles
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[F-].C(CCC)[N+](CCCC)(CCCC)CCCC
|
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Name
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|
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Quantity
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123 mg
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Type
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reactant
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Smiles
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O1C(=CC=C1)C1=C(C=O)C=CC=C1
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Name
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|
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Quantity
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120 mg
|
|
Type
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reactant
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Smiles
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FC(F)(F)[Si](C)(C)C
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|
Name
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|
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Quantity
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10 mL
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|
Type
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reactant
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Smiles
|
C1CCOC1
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Step Two
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 4 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirred overnight
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Duration
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8 (± 8) h
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EXTRACTION
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Type
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EXTRACTION
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Details
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The product was extracted with ethyl acetate (3×20 ml)
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic solvent was evaporated
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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Smiles
|
FC(C(O)C1=C(C=CC=C1)C1=COC=C1)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.15 g | |
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
